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Compound Name:
methanamine

Cat. No.: B1347557

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the currently available scientific
literature regarding the biological activity of (cyclopentylmethyl)(methyl)amine, also known as
N-methylcyclopentanamine. Despite its use as a chemical intermediate in the synthesis of
pharmacologically active molecules, public domain data on the intrinsic biological activity of N-
methylcyclopentanamine as a standalone entity is limited. This document summarizes the
existing, albeit sparse, information and contextualizes the compound's role in medicinal
chemistry.

Chemical and Physical Properties

Before delving into the biological context, a summary of the key chemical and physical
properties of N-methylcyclopentanamine is presented in Table 1.

Table 1: Physicochemical Properties of N-methylcyclopentanamine
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Property Value Source
CAS Number 2439-56-7 N/A
Molecular Formula CeHisN N/A
Molecular Weight 99.17 g/mol N/A
Appearance Colorless to pale yellow liquid N/A
Boiling Point 120-122 °C N/A
Density 0.840 g/cm3 (at 25 °C) N/A

Use as a Synthetic Intermediate

N-methylcyclopentanamine is commercially available and primarily utilized as a building block
in the synthesis of more complex chemical entities.[1] Scientific literature and patents describe
its incorporation into larger molecules designed to interact with specific biological targets.
These applications provide indirect insights into the steric and electronic contributions of the
(cyclopentylmethyl)(methyl)amine moiety to the overall activity of the final compounds.

Role in the Development of SETDS8 Inhibitors

In a study focused on the discovery of selective inhibitors for the lysine methyltransferase
SETD8, N-methylcyclopentanamine was used to synthesize an analogue of a lead compound.
[2][3] The study explored the structure-activity relationship (SAR) by modifying a specific amino
group in the lead molecule. When N-methyl-N-cyclopentylamine was introduced, the resulting
compound (compound 20 in the study) exhibited a four-fold decrease in inhibitory potency
compared to the parent compound.[2][3] This suggests that while the N-
methylcyclopentanamine group is tolerated, it may not be the optimal substituent for achieving
high-affinity binding to the SETD8 enzyme.[2][3]

Application in the Synthesis of IDO Modulators

A patent for indoleamine 2,3-dioxygenase (IDO) inhibitors describes the use of N-
methylcyclopentanamine in the synthesis of 4-bromo-N-cyclopentyl-N-methyl-2-nitroaniline, an
intermediate for potential IDO modulators.[4] IDO is a therapeutic target in oncology and
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immunology.[4] The patent, however, focuses on the biological activity of the final complex
molecules and does not provide data on the activity of N-methylcyclopentanamine itself.[4]

Biological Activity Data

A thorough search of the scientific literature did not yield any dedicated studies on the
pharmacology, mechanism of action, or specific signaling pathways of (cyclopentylmethyl)
(methyl)amine as a primary active substance. Consequently, there is no quantitative data such
as ICso, Ki, or ECso values to summarize in a tabular format. Furthermore, no experimental
protocols for the biological evaluation of this specific compound have been published.

Logical Relationship Diagram

While no specific signaling pathways for N-methylcyclopentanamine have been elucidated, the
following diagram illustrates its logical relationship as a synthetic building block in the drug
discovery process, based on the available literature.
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Caption: Logical workflow of N-methylcyclopentanamine in drug discovery.

Conclusion

In conclusion, (cyclopentylmethyl)(methyl)amine, or N-methylcyclopentanamine, is a chemical
reagent used in the synthesis of larger, biologically active molecules. There is a notable
absence of publicly available data on its intrinsic pharmacological properties, mechanism of
action, and specific signaling pathways. The limited information available from structure-activity
relationship studies of more complex molecules suggests that while the N-
methylcyclopentanamine moiety can be incorporated into bioactive compounds, it may not
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always be a key contributor to high-affinity target binding. Further research would be required
to elucidate any inherent biological activity of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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